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Compound of Interest

Compound Name: DDO-5936

Cat. No.: B607009 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step

procedure for the safe disposal of DDO-5936, a potent and specific inhibitor of the Hsp90-

Cdc37 protein-protein interaction. While specific disposal instructions from manufacturers are

not readily available, a comprehensive procedure can be formulated based on its known

chemical properties and associated hazards.

Core Properties and Safety Data
Understanding the physicochemical characteristics of DDO-5936 is the first step toward safe

handling and disposal. Key quantitative data are summarized in the table below for easy

reference.
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Property Value Source

Molecular Formula C25H29N5O4S [1][2][3]

Molecular Weight 495.59 g/mol [1][3][4]

CAS Number 2355377-13-6 [1][2][4]

Appearance White to yellow solid [1]

Purity >98% or 99% (HPLC) [2][3]

Solubility

- DMSO: ≥ 1.25 mg/mL (2.52

mM) - Acetonitrile: Slightly

Soluble (0.1-1 mg/ml) -

Chloroform: Slightly Soluble

(0.1-1 mg/ml)

[1][2]

Storage
- Powder: -20°C (long term) -

In solvent: -80°C
[1][3][4][5]

According to safety information from suppliers, DDO-5936 is associated with the following

hazard and precautionary statements, indicating that it should be handled as a hazardous

substance[2]:

Hazard Statements (H-phrases):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

P330: Rinse mouth.

Experimental Protocols: A General Framework for
Disposal
In the absence of a specific protocol for DDO-5936, the following methodology, based on

standard laboratory practice for hazardous chemical waste, should be implemented.

Objective: To safely collect, label, and dispose of DDO-5936 waste in accordance with

institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves.

Chemical fume hood.

Designated, labeled, and sealed waste container compatible with the chemical's solvents.

Waste disposal tags or labels as required by your institution.
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Procedure:

Preparation and PPE: Before handling, ensure you are wearing the appropriate PPE. All

operations involving solid DDO-5936 or its solutions should be conducted within a certified

chemical fume hood to minimize inhalation exposure[2].

Waste Segregation:

Solid Waste: Collect any unused or contaminated solid DDO-5936 in a designated, clearly

labeled waste container. Do not mix with other incompatible waste streams.

Liquid Waste: Solutions of DDO-5936 (e.g., in DMSO) should be collected in a separate,

labeled liquid waste container. Be mindful of the solvent used and segregate halogenated

and non-halogenated solvent waste if required by your institution's disposal protocols.

Contaminated Materials: Any materials that have come into contact with DDO-5936, such

as pipette tips, gloves, and weighing paper, should be considered contaminated and

disposed of in the solid chemical waste stream.

Container Management:

Ensure the waste container is in good condition and has a secure, tight-fitting lid.

Do not overfill the waste container; a general rule is to fill it to no more than 80% of its

capacity.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"DDO-5936".

List all components of the waste, including solvents and their approximate concentrations.

Indicate the relevant hazards (e.g., "Harmful," "Irritant").

Include the date of accumulation and the name of the generating laboratory or researcher.

Storage Pending Disposal:
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Store the sealed and labeled waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste. Follow their specific procedures for waste transfer and

documentation.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

DDO-5936, emphasizing safety and compliance.
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Start: DDO-5936 Waste Generation

1. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Work in a Chemical Fume Hood

3. Identify Waste Type

4a. Collect Solid Waste &
Contaminated Materials

Solid or Contaminated
Materials

4b. Collect Liquid Waste
(Note Solvents)

Liquid Solution

5. Use Designated, Labeled,
and Sealed Waste Container

6. Label Container Accurately
(Name, Hazards, Date)

7. Store in Secondary Containment
in a Secure Area

8. Contact EHS for Pickup

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DDO-5936.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

DDO-5936, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific EHS guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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